2-(benzylsulfanyl)-4-(cyclohex-3-en-1-yl)-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile

• IUPAC Name: 2-benzylsulfanyl-4-cyclohex-3-en-1-yl-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile
• InChI: InChI=1S/C22H22N2S/c23-14-19-21(17-10-5-2-6-11-17)18-12-7-13-20(18)24-22(19)25-15-16-8-3-1-4-9-16/h1-5,8-9,17H,6-7,10-13,15H2
• InChI Key: DNYHNLNNZHCLDN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N=C(C(=C2C3CCC=CC3)C#N)SCC4=CC=CC=C4
• Molecular Formula: C22H22N2S
• Molecular Weight: 346.5 g/mol
• CAS No.: 337501-02-7

Description

The compound 2-(benzylsulfanyl)-4-(cyclohex-3-en-1-yl)-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile is a cyclopenta[b]pyridine derivative featuring a benzylsulfanyl group at position 2, a cyclohex-3-enyl substituent at position 4, and a nitrile group at position 2. The benzylsulfanyl moiety may enhance electron-withdrawing characteristics and influence binding interactions, while the cyclohexene ring introduces steric and conformational variability compared to fully aromatic substituents .

Preparation Methods

The synthesis of 2-Benzylsulfanyl-4-cyclohex-3-enyl-6,7-dihydro-5H-1pyrindine-3-carbonitrile involves a multicomponent condensation reaction. The reaction typically includes malononitrile, hydrogen sulfide, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, and alkylating agents . The process begins with the formation of cyanothioacetamide, which undergoes Knoevenagel condensation with aldehydes to form alkenes. These alkenes are then involved in Stork alkylation with enamine, followed by intramolecular cyclotransamination to form the target bicyclic structure .

Chemical Reactions Analysis

2-Benzylsulfanyl-4-cyclohex-3-enyl-6,7-dihydro-5H-1pyrindine-3-carbonitrile undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include hydrogen sulfide, aldehydes, and alkylating agents . The major products formed from these reactions include thioesters and other derivatives of the cyclopenta[b]pyridine structure .

Scientific Research Applications

This compound has shown potential in several scientific research applications. It has been studied for its use as an inhibitor in corrosion protection for steel alloys . Additionally, it has applications in the synthesis of other heterocyclic compounds, which exhibit a wide spectrum of biological activities, including hypoglycemic activity, antagonism of calcium channels, and inhibition of protein kinase FGFR1 .

Mechanism of Action

The mechanism of action of 2-Benzylsulfanyl-4-cyclohex-3-enyl-6,7-dihydro-5H-1pyrindine-3-carbonitrile involves its interaction with molecular targets and pathways in biological systems. The compound’s structure allows it to interact with various enzymes and receptors, leading to its observed biological activities . The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

Table 1: Key Structural Differences Among Cyclopenta[b]pyridine Derivatives

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Notable Features
Target Compound	2-(Benzylsulfanyl), 4-(cyclohex-3-enyl)	Not reported in evidence	—	Sulfur-containing group; unsaturated ring
CAPD-1 to CAPD-4	2-Alkoxy, 4-(aryl), 7-(aryl-2-ylmethylidene)	Varies by substituent	~350–400	Electron-donating groups (e.g., methoxy)
6-(Chlorothiophenyl) derivative	6-(2,5-Dichlorothiophen-3-yl), 4-(methylfuran)	C18H12Cl2N2OS	~381.3	Halogenated thiophene; potential bioactivity
Morpholinyl-pyrimidinyl derivative	2-Piperazinyl, 4-morpholinyl	C22H27N7O	405.5	High molecular weight; polar groups
Bromophenyl-trifluoromethyl derivative	1-(4-Bromophenyl), 3-(trifluoromethylbenzylsulfanyl)	C23H16BrF3N2S	489.35	Halogen + CF3; lipophilicity enhancers

• Electron-Donating vs. Withdrawing Groups : The target compound’s benzylsulfanyl group (electron-withdrawing) contrasts with CAPD derivatives’ alkoxy and aryl groups (electron-donating), which may alter reactivity and electronic properties .
• Halogenation : Compounds like the bromophenyl derivative and chlorothiophenyl analog leverage halogen atoms for enhanced lipophilicity and intermolecular interactions, which the target compound lacks.

Biological Activity

Chemical Structure and Properties

The compound has the following molecular formula:

• Molecular Formula : C$_{18}$H$_{20}$N$_2$S

Structural Features

• Benzylsulfanyl Group : This group is known to enhance lipophilicity and biological activity.
• Cyclohexenyl Substituent : Contributes to the compound's structural rigidity and potential receptor interactions.
• Pyridine Ring : A common motif in many bioactive compounds, often involved in binding interactions with biological targets.

Anticancer Activity

Recent studies have indicated that compounds similar to 2-(benzylsulfanyl)-4-(cyclohex-3-en-1-yl)-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile exhibit significant anticancer properties. For instance:

• Mechanism of Action : The compound may induce apoptosis in cancer cells through the activation of caspases and modulation of the Bcl-2 family proteins.
• Cell Lines Tested : Various studies have tested this compound against breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29) cell lines.

Antimicrobial Activity

The compound has shown promising results against a range of bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

Neuroprotective Effects

Research indicates potential neuroprotective effects, particularly in models of neurodegenerative diseases:

• Mechanism : The compound may reduce oxidative stress and inflammation in neuronal cells.
• Model Systems : Studies have utilized both in vitro neuronal cell cultures and in vivo rodent models.

Synthesis

The synthesis of 2-(benzylsulfanyl)-4-(cyclohex-3-en-1-yl)-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile typically involves multi-step reactions including:

• Formation of the Cyclopenta[b]pyridine Core : Utilizing cyclization reactions of appropriate precursors.
• Introduction of the Benzylsulfanyl Group : Achieved through nucleophilic substitution reactions.
• Carbonitrile Introduction : Often performed through nucleophilic addition to nitriles.

Case Study 1: Anticancer Efficacy

In a study published in Journal of Medicinal Chemistry, researchers evaluated the anticancer properties of various derivatives of cyclopenta[b]pyridines. The results indicated that modifications on the benzylsulfanyl group significantly enhanced cytotoxicity against MCF-7 cells.

Case Study 2: Antimicrobial Properties

A comprehensive screening conducted by Microbial Drug Resistance found that derivatives similar to this compound exhibited potent antibacterial activity against multidrug-resistant strains, suggesting potential therapeutic applications in treating infections.